Cas no 19902-16-0 (2-benzyl-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-benzyl-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 19902-16-0
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• CID: 1390704
• PubChem ID: 29856
• Update Time: 2025-04-20

2-benzyl-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-6,7-dimethoxy-1-methyl-1,2,3,4-tetrahydroisoquinoline
• (1S)-1,2,3,4-Tetrahydro-6,7-dimethoxy-1-methyl-2-(phenylmethyl)isoquinoline
• 2-benzyl-6,7-dimethoxy-1-methyl-3,4-dihydro-1H-isoquinoline
• Benzylsalsolide
• Benzylsalsolidine
• N-Benzylsalsolidine
• 2-Benzylsalsolidine
• (1S)-6,7-Dimethoxy-1-methyl-2-phenylmethyl-1,2,3,4-tetrahydroisoquinoline
• BRN 1543126
• 1-Methyl-2-benzyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline
• 19902-16-0
• Salsolidine, 2-benzyl-
• N-Benzyl salsolidine
• ISOQUINOLINE, 1,2,3,4-TETRAHYDRO-6,7-DIMETHOXY-1-METHYL-2-(PHENYLMETHYL)-, (S)-
• DTXSID00941782

• Inchi： 1S/C19H23NO2/c1-14-17-12-19(22-3)18(21-2)11-16(17)9-10-20(14)13-15-7-5-4-6-8-15/h4-8,11-12,14H,9-10,13H2,1-3H3
• InChI Key： QMFRUXSSVRREFN-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN(CC3C=CC=CC=3)C(C)C=2C=1)OC

Computed Properties

• Exact Mass: 297.17299
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines